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Compound of Interest

Compound Name: Disperse Red 278

Cat. No.: B15554066 Get Quote

For Researchers, Scientists, and Drug Development Professionals: An objective guide to the

performance characteristics of Disperse Red 278 and anthraquinone-based red disperse dyes,

supported by experimental data and toxicological insights.

This guide provides a comprehensive comparison of the performance of Disperse Red 278, a

monoazo dye, against a selection of widely used anthraquinone red disperse dyes. The

information presented is curated from technical data sheets and scientific literature to assist in

the selection of appropriate dyes for research and development applications where color

fastness and potential biological interactions are of concern.

Executive Summary
Disperse Red 278 is a brilliant red monoazo dye primarily used for dyeing polyester and its

blends.[1][2][3] Anthraquinone dyes, a class of dyes based on the anthraquinone chemical

structure, are known for their good light fastness and are available in various shades of red and

other colors.[4][5] The choice between these dye types depends on the specific performance

requirements of the application, including desired shade, fastness properties, and toxicological

profile. Generally, anthraquinone dyes offer superior light fastness, a critical factor for materials

with prolonged sun exposure.

Performance Comparison
The following tables summarize the key performance indicators for Disperse Red 278 and

representative anthraquinone red disperse dyes. The data has been compiled from various
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sources and standardized for comparative purposes.

Table 1: General Properties

Property Disperse Red 278
Anthraquinone Red Dyes
(General)

C.I. Name Disperse Red 278

Varies (e.g., Disperse Red 60,

Disperse Red 82, Disperse

Red 86)

Chemical Class Monoazo[1] Anthraquinone[4]

Molecular Formula C₂₂H₂₅N₅O₇[6] Varies

Molecular Weight 471.46 g/mol [6] Varies

Shade on Polyester Brilliant Red[1][2] Red to Bluish-Red

Primary Applications
Polyester and polyester/cotton

blends[1][2][3]

Polyester and its blends,

acetate, polyamide

Table 2: Fastness Properties on Polyester
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Fastness
Property

Test
Method

Disperse
Red 278

C.I.
Disperse
Red 60
(Anthraquin
one)

C.I.
Disperse
Red 82
(Anthraquin
one)

C.I.
Disperse
Red 86
(Anthraquin
one)

Light

Fastness

(Xenon Arc)

AATCC 16.3 /

ISO 105-B02
5-6 5-6 4-5 6

Washing

Fastness

(Color

Change)

AATCC 61 /

ISO 105-C06
4-5 4-5 4-5 4-5

Washing

Fastness

(Staining)

AATCC 61 /

ISO 105-C06
4-5 4 4-5 4-5

Sublimation

Fastness

(Staining)

AATCC 117 /

ISO 105-P01
4-5 4-5 3-4 4-5

Rubbing

Fastness

(Dry)

AATCC 8 /

ISO 105-X12
4-5 4-5 4-5 4-5

Rubbing

Fastness

(Wet)

AATCC 8 /

ISO 105-X12
4-5 4 4 4-5

Note: Fastness ratings are on a scale of 1 to 5 for washing, sublimation, and rubbing, and 1 to

8 for light fastness, with higher numbers indicating better performance. Data is compiled from

multiple technical sources and may vary based on dyeing conditions and substrate.

Experimental Protocols
The performance data presented in this guide are based on standardized test methodologies

from the American Association of Textile Chemists and Colorists (AATCC) and the International
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Organization for Standardization (ISO).

Light Fastness (AATCC Test Method 16.3 / ISO 105-B02)
This test determines the resistance of the dye to fading when exposed to an artificial light

source that simulates natural sunlight.

Methodology:

A dyed fabric specimen is exposed to a xenon arc lamp under controlled temperature and

humidity.

Simultaneously, a set of blue wool standards with known fading characteristics is exposed.

The exposure continues until a specified amount of fading occurs in the sample or the

standards.

The light fastness is rated by comparing the fading of the specimen to that of the blue wool

standards. The rating corresponds to the number of the blue wool standard that shows

similar fading.

Washing Fastness (AATCC Test Method 61 / ISO 105-
C06)
This test assesses the resistance of the dye to desorption and abrasion during laundering.

Methodology:

A dyed specimen is stitched between two undyed fabrics (a multifiber fabric is often used to

assess staining on different fiber types).

The composite specimen is laundered in a stainless steel container with a specified

detergent solution, temperature, and mechanical agitation (using stainless steel balls) for a

set duration.

After washing, the specimen is rinsed and dried.
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The change in the color of the dyed specimen is evaluated using the Grey Scale for Color

Change.

The degree of staining on the undyed adjacent fabrics is assessed using the Grey Scale for

Staining.

Sublimation Fastness (AATCC Test Method 117 / ISO
105-P01)
This test evaluates the tendency of a dye to transfer from the dyed fabric to an adjacent

undyed fabric when subjected to heat.

Methodology:

A dyed specimen is placed in contact with an undyed fabric.

The composite sample is placed in a heating device at a specified temperature and pressure

for a set time.

After heating, the undyed fabric is separated from the dyed specimen.

The degree of staining on the undyed fabric is assessed using the Grey Scale for Staining.

Toxicological Profile Comparison
A comprehensive toxicological comparison is crucial for applications in drug development and

life sciences research. While specific data for Disperse Red 278 is limited, a general

comparison can be made based on the chemical classes.

Disperse Red 278 (Monoazo Dye): Azo dyes can be metabolized by reductively cleaving the

azo bond (-N=N-), which can lead to the formation of aromatic amines.[7] Some aromatic

amines are known to be mutagenic and carcinogenic.[7][8] For example, Disperse Red 1,

another azo dye, has been shown to induce cytotoxic and genotoxic effects.[9][10]

Anthraquinone Red Dyes: Some anthraquinone dyes have been investigated for their

toxicological properties. For instance, Disperse Red 11 has shown conflicting results in

mutagenicity studies.[3] The toxicity of some anthraquinone derivatives is thought to be
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mediated through the generation of reactive oxygen species (ROS), which can lead to oxidative

stress and cellular damage.[11] Several anthraquinone dyes are listed as having the potential

for carcinogenicity.[12]

Table 3: Summary of Toxicological Hazards

Hazard
Disperse Red 278 (as an
Azo Dye)

Anthraquinone Red Dyes
(General)

Acute Toxicity

Data not widely available. A

safety data sheet for a generic

red disperse dye indicates it

may be harmful if inhaled or

swallowed and causes skin

and eye irritation.[13]

Varies by specific dye.

Disperse Red 60 may cause

an allergic skin reaction.[14]

[15][16][17] Disperse Red 82

may cause skin, eye, and

respiratory irritation.[18][19]

Genotoxicity/Mutagenicity

Potential for formation of

mutagenic aromatic amines

upon azo bond cleavage.[7][8]

Some anthraquinone dyes

have shown mutagenic

potential in in-vitro studies.[20]

Carcinogenicity

Dependent on the

carcinogenicity of the resulting

aromatic amines.[7]

Some anthraquinone

derivatives are considered to

have carcinogenic properties.

[12]

Skin Sensitization Possible.

Disperse Red 60 is reported to

be a potential skin sensitizer.

[14][15][16][17]

Visualizing Potential Toxicological Pathways
The following diagrams illustrate the generalized toxicological pathways for azo and

anthraquinone dyes.

Azo Dye
(R1-N=N-R2)

Azoreductase
(e.g., in gut microbiota)

Reductive Cleavage Aromatic Amines
(R1-NH2 + R2-NH2)

Metabolic Activation
(e.g., N-hydroxylation) Reactive Intermediates DNA Adducts Mutation / Genotoxicity
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Click to download full resolution via product page

Fig. 1: Generalized metabolic pathway for azo dye-induced genotoxicity.
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Oxygen Species (ROS) Oxidative Stress Cellular Damage

(Lipid peroxidation, DNA damage)
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Fig. 2: Proposed mechanism of anthraquinone-induced oxidative stress.

Conclusion
The selection between Disperse Red 278 and anthraquinone red dyes requires a careful

evaluation of performance needs and potential biological interactions. For applications

demanding high light fastness, anthraquinone dyes are generally the superior choice. However,

the brilliant shade of Disperse Red 278 may be advantageous in other contexts. From a

toxicological perspective, both classes of dyes present potential hazards. The metabolic

activation of azo dyes to potentially genotoxic aromatic amines and the capacity of

anthraquinones to induce oxidative stress are key considerations for researchers in drug

development and life sciences. Further investigation into the specific toxicological profiles of

individual dyes is recommended for any application where biological interaction is a possibility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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